Cas no 106077-19-4 (2H-1,4-Benzodiazepin-2-one,5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125I)- (9CI))
106077-19-4 structure
Product Name:2H-1,4-Benzodiazepin-2-one,5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125I)- (9CI)
CAS No:106077-19-4
MF:C15H10ClIN2O
MW:394.610327243805
CID:166823
PubChem ID:129179
Update Time:2025-04-19
2H-1,4-Benzodiazepin-2-one,5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125I)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,4-Benzodiazepin-2-one,5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125I)- (9CI)
- 2H-1,4-Benzodiazepin-2-one, 5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125 I)-
- 5-(2-chlorophenyl)-7-iodanyl-1,3-dihydro-1,4-benzodiazepin-2-one
- 5-(2-chlorophenyl)-7-(~125~I)iodo-1,3-dihydro-2H-1,4-benzodiazepin-2-one
- 7-iodoclonazepam
- 5-(2-Chlorophenyl)-1,3-dihydro-7-iodo-2H-1,4-benzodiazepin-2-one
- 106077-19-4
- 2H-1,4-Benzodiazepin-2-one, 5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125I)-
- 5-(2-Chlorophenyl)-7-(125I)iodanyl-1,3-dihydro-1,4-benzodiazepin-2-one
- DTXSID30909895
- 5-(2-Chlorophenyl)-7-(~125~I)iodo-3H-1,4-benzodiazepin-2-ol
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- Inchi: 1S/C15H10ClIN2O/c16-12-4-2-1-3-10(12)15-11-7-9(17)5-6-13(11)19-14(20)8-18-15/h1-7H,8H2,(H,19,20)/i17-2
- InChI Key: NKIAKMOTSXTHII-QZIRHQCUSA-N
- SMILES: [125I]C1C=CC2=C(C=1)C(C1C=CC=CC=1Cl)=NCC(N2)=O
Computed Properties
- Exact Mass: 395.9523
- Monoisotopic Mass: 393.95280g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- PSA: 41.46
2H-1,4-Benzodiazepin-2-one,5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125I)- (9CI) Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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